Cas no 2679813-19-3 ((3R)-N-methylpiperidine-3-sulfonamide)

• Product Name: (3R)-N-methylpiperidine-3-sulfonamide
• CAS No: 2679813-19-3
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 6613049
• PubChem ID: 28216072
• Update Time: 2025-05-21

(3R)-N-methylpiperidine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27707069
• (3R)-N-methylpiperidine-3-sulfonamide
• 2679813-19-3

• Inchi： 1S/C6H14N2O2S/c1-7-11(9,10)6-3-2-4-8-5-6/h6-8H,2-5H2,1H3/t6-/m1/s1
• InChI Key： WMJGNZXJIBOOIF-ZCFIWIBFSA-N
• SMILES： S([C@H]1CNCCC1)(NC)(=O)=O

Computed Properties

• Exact Mass: 178.07759887g/mol
• Monoisotopic Mass: 178.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.6Ų

Additional information on (3R)-N-methylpiperidine-3-sulfonamide

Comprehensive Overview of (3R)-N-methylpiperidine-3-sulfonamide (CAS No. 2679813-19-3): Properties, Applications, and Research Insights

(3R)-N-methylpiperidine-3-sulfonamide (CAS No. 2679813-19-3) is a chiral sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine sulfonamides, which are widely explored for their bioactivity and role in drug discovery. The (3R)-stereochemistry of this molecule is particularly noteworthy, as it often influences binding affinity and selectivity in biological systems.

In recent years, the demand for chiral building blocks like (3R)-N-methylpiperidine-3-sulfonamide has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. Researchers frequently search for "sulfonamide derivatives in drug design" or "piperidine-based bioactive compounds," reflecting the growing interest in this chemical space. The compound's sulfonamide group (-SO₂NH₂) is a key pharmacophore, known to enhance solubility and hydrogen-bonding interactions with biological targets.

The synthesis of 2679813-19-3 typically involves asymmetric methods to achieve the desired (3R)-configuration, a topic often queried as "stereoselective synthesis of N-methylpiperidine sulfonamides." Analytical techniques such as chiral HPLC and NMR spectroscopy are critical for verifying its purity and enantiomeric excess (ee), addressing common questions like "how to characterize chiral sulfonamides."

From a therapeutic perspective, (3R)-N-methylpiperidine-3-sulfonamide is investigated for its potential in modulating enzyme inhibition and receptor interactions. Its structural similarity to neurotransmitters has sparked interest in neurological applications, aligning with trending searches such as "piperidine compounds in CNS drug development." Additionally, the N-methyl group may influence metabolic stability, a hot topic in "ADME optimization of sulfonamide drugs."

Beyond pharmaceuticals, this compound serves as a versatile intermediate in organic synthesis. Queries like "applications of chiral sulfonamides in catalysis" highlight its utility in asymmetric transformations. The 2679813-19-3 scaffold also appears in materials science research, particularly in designing functionalized polymers with tailored properties.

Environmental and safety profiles of (3R)-N-methylpiperidine-3-sulfonamide are frequently discussed under "green chemistry approaches for sulfonamide synthesis." Regulatory-compliant handling and storage are emphasized, though it is not classified under restricted categories. Researchers often seek "safe handling protocols for piperidine derivatives" to ensure laboratory safety.

In summary, CAS No. 2679813-19-3 represents a multifaceted compound bridging medicinal chemistry and synthetic applications. Its chiral purity, structural versatility, and bioactive potential make it a subject of ongoing innovation, resonating with contemporary search trends like "emerging sulfonamide therapeutics" and "advanced chiral intermediates." Future research may further unlock its value in precision medicine and sustainable chemistry.